Cas no 899733-12-1 (N'-benzyl-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}ethanediamide)

• Product Name: N'-benzyl-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}ethanediamide
• CAS No: 899733-12-1
• MF: C₂₀H₁₈N₄O₄S
• MW: 410.446322917938
• CID: 5486755
• Update Time: 2025-10-13

N'-benzyl-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N'-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide
• Ethanediamide, N1-(2,6-dihydro-5,5-dioxido-2-phenyl-4H-thieno[3,4-c]pyrazol-3-yl)-N2-(phenylmethyl)-
• N'-benzyl-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}ethanediamide

• Inchi： 1S/C20H18N4O4S/c25-19(21-11-14-7-3-1-4-8-14)20(26)22-18-16-12-29(27,28)13-17(16)23-24(18)15-9-5-2-6-10-15/h1-10H,11-13H2,(H,21,25)(H,22,26)
• InChI Key： WCSAKGHFMZPOMW-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC=C2)N=C2CS(=O)(=O)CC2=1)(=O)C(NCC1=CC=CC=C1)=O

Additional information on N'-benzyl-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}ethanediamide

N'-Benzyl-N-{5,5-Dioxo-2-Phenyl-2H,4H,6H-5λ6-Thieno[3,4-C]Pyrazol-3-Yl}Ethanedia

The compound with CAS No. 899733-12-1, known as N'-benzyl-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl}ethanediamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a thienopyrazole ring system fused with a benzene ring and an ethanediamide group. The presence of these functional groups makes it a versatile compound with applications ranging from drug discovery to advanced materials development.

Recent studies have highlighted the importance of thienopyrazole derivatives in medicinal chemistry due to their unique pharmacological properties. The thienopyrazole core of this compound is known to exhibit significant biological activity, including anti-inflammatory and antioxidant effects. Researchers have also explored the potential of this compound as a building block for constructing more complex molecules with enhanced bioavailability and therapeutic efficacy.

The ethanediamide group in the molecule plays a crucial role in its chemical reactivity and stability. This group has been shown to enhance the molecule's ability to form hydrogen bonds, which is essential for its interactions with biological targets. Additionally, the benzyl substituent contributes to the compound's lipophilicity, making it more suitable for incorporation into lipid-rich environments such as cell membranes.

One of the most promising applications of this compound lies in its potential use as a precursor for advanced materials. The thienopyrazole ring system is known to exhibit interesting electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability.

In terms of synthesis, the preparation of N'-benzyl-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl}ethanediamide involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the preparation of the thienopyrazole core through a series of cyclization reactions. This is followed by functionalization of the core with the ethanediamide group using nucleophilic substitution or amide coupling techniques.

The structural complexity of this compound necessitates advanced analytical techniques for characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly used to confirm the identity and purity of the synthesized product. Additionally, X-ray crystallography has been employed to determine the three-dimensional structure of the molecule, providing insights into its conformational flexibility and packing behavior.

Despite its complexity, this compound has shown remarkable stability under physiological conditions, making it a viable candidate for pharmaceutical applications. Its ability to resist enzymatic degradation and maintain its bioactive conformation in vivo has been validated through in vitro assays using human cell lines.

In conclusion, N'-benzyl-N-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-Yl}ethanediamide (CAS No. 899733